Cas no 420786-87-4 (5-Quinazolinol, 2-methyl- (9CI))

• Product Name: 5-Quinazolinol, 2-methyl- (9CI)
• CAS No: 420786-87-4
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1021770
• PubChem ID: 135553017
• Update Time: 2025-06-14

5-Quinazolinol, 2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Quinazolinol, 2-methyl- (9CI)
• 2-methyl-5-Quinazolinol
• DA-25833
• 5-Hydroxy-2-methylquinazoline
• 2-Methylquinazolin-5-ol
• SCHEMBL5213745
• A913403
• ZGZNHMRNYVOPNJ-UHFFFAOYSA-N
• 420786-87-4

• Inchi： 1S/C9H8N2O/c1-6-10-5-7-8(11-6)3-2-4-9(7)12/h2-5,12H,1H3
• InChI Key： ZGZNHMRNYVOPNJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C1=CN=C(C)N=2

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46Ų

Additional information on 5-Quinazolinol, 2-methyl- (9CI)

Recent Advances in the Study of 5-Quinazolinol, 2-methyl- (9CI) (CAS: 420786-87-4): A Comprehensive Research Brief

The compound 5-Quinazolinol, 2-methyl- (9CI) (CAS: 420786-87-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications in drug development. The following sections provide a detailed overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the molecular structure and physicochemical properties of 5-Quinazolinol, 2-methyl- (9CI). The compound belongs to the quinazoline family, known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity and purity of the compound. These foundational studies are critical for ensuring reproducibility in subsequent biological assays and therapeutic applications.

In vitro and in vivo investigations have demonstrated the compound's promising anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry revealed that 5-Quinazolinol, 2-methyl- (9CI) exhibits selective cytotoxicity against several cancer cell lines, including breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer. These findings suggest that the compound could serve as a scaffold for developing novel targeted therapies.

Beyond its anticancer potential, 5-Quinazolinol, 2-methyl- (9CI) has also shown antimicrobial activity against a range of pathogenic bacteria and fungi. A recent study in Antimicrobial Agents and Chemotherapy reported that the compound effectively inhibits the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. Researchers attribute this activity to the compound's ability to disrupt microbial cell membranes and interfere with essential enzymatic processes. These results highlight its potential as a lead compound for addressing antibiotic resistance.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-Quinazolinol, 2-methyl- (9CI). Current research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical development stages. The integration of computational modeling and high-throughput screening is expected to accelerate the identification of derivatives with improved therapeutic profiles.

In conclusion, 5-Quinazolinol, 2-methyl- (9CI) (CAS: 420786-87-4) represents a versatile and promising candidate for drug development. Its multifaceted biological activities, coupled with ongoing advancements in synthetic and medicinal chemistry, position it as a valuable asset in the fight against cancer and infectious diseases. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for novel therapeutics.